Cas no 21636-09-9 (2-methylpyridine-3-carboxylic acid hydrochloride)

• Product Name: 2-methylpyridine-3-carboxylic acid hydrochloride
• CAS No: 21636-09-9
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 250077
• PubChem ID: 2762810
• Update Time: 2025-10-28

2-methylpyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylnicotinic acid hydrochloride
• 2-METHYLPYRIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
• 3-Pyridinecarboxylicacid, 2-methyl-, hydrochloride (1:1)
• 2-methyl-nicotinic acid , hydrochloride
• 2-Methyl-nicotinsaeure, Hydrochlorid
• AC1MC7DI
• AC1Q39BO
• ANW-72565
• CTK1A0970
• SureCN1646832
• FT-0704462
• 2-Methylpyridine-3-carboxylic acid--hydrogen chloride (1/1)
• 2-METHYLNICOTINICACIDHYDROCHLORIDE
• 2-methyl-nicotinic acid hydrochloride
• SB53824
• 5J2YB6EEC9
• 3-Pyridinecarboxylic acid, 2-methyl-, hydrochloride
• 3-Pyridinecarboxylic acid, 2-methyl-, hydrochloride (1:1)
• EN300-73099
• AKOS016007583
• Z1276602308
• DTXSID20376471
• SCHEMBL1646832
• 21636-09-9
• CS-0439134
• AVVWIRGCRHNVFA-UHFFFAOYSA-N
• 2-METHYL-PYRIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
• 2-methylpyridine-3-carboxylic acid;hydrochloride
• DB-081280
• 2-methylpyridine-3-carboxylic acid hydrochloride

• Inchi： 1S/C7H7NO2.ClH/c1-5-6(7(9)10)3-2-4-8-5;/h2-4H,1H3,(H,9,10);1H
• InChI Key： AVVWIRGCRHNVFA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 173.02444
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 231-232 °C
• Boiling Point: 280.4±20.0 °C at 760 mmHg
• Flash Point: 123.4±21.8 °C
• PSA: 50.19
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-methylpyridine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methylpyridine-3-carboxylic acid hydrochloride

Comprehensive Overview of 2-Methylpyridine-3-carboxylic Acid Hydrochloride (CAS No. 21636-09-9): Properties, Applications, and Industry Insights

2-Methylpyridine-3-carboxylic acid hydrochloride (CAS No. 21636-09-9) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This derivative of pyridine is widely recognized for its role as a key intermediate in synthesizing bioactive molecules. Its molecular structure, featuring a methyl group at the 2-position and a carboxylic acid moiety at the 3-position, enhances its reactivity and versatility in synthetic applications.

The compound’s hydrochloride salt form improves solubility and stability, making it a preferred choice for laboratory and industrial processes. Researchers frequently utilize 2-methylpyridine-3-carboxylic acid HCl in the development of heterocyclic compounds, which are pivotal in drug discovery for treating metabolic and neurological disorders. Recent trends highlight its growing demand in green chemistry initiatives, where sustainable synthesis methods are prioritized.

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From a technical perspective, the compound’s physicochemical properties—such as melting point, purity, and spectral data (IR, NMR)—are critical for quality control. Analytical techniques like HPLC and mass spectrometry ensure its compliance with GMP standards, a topic frequently searched by quality assurance professionals. Furthermore, its compatibility with microwave-assisted synthesis methods addresses efficiency concerns in modern labs.

Beyond pharmaceuticals, 2-methylpyridine-3-carboxylic acid HCl finds niche applications in agrochemicals and material science. For instance, its derivatives are explored for polymer stabilization and ligand design in coordination chemistry. This multidisciplinary utility underscores its importance in R&D investment strategies, a hot topic among industry analysts.

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In summary, 2-methylpyridine-3-carboxylic acid hydrochloride (CAS No. 21636-09-9) exemplifies innovation at the intersection of chemistry and technology. Its expanding applications, coupled with sustainable synthesis advancements, position it as a cornerstone in next-generation scientific breakthroughs.